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Compound of Interest

Compound Name: PdCl(crotyl)Amphos

Cat. No.: B6301788 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed information and protocols for the use of the palladium

precatalyst, Chloro(crotyl)[(p-dimethylaminophenyl)(di-tert-butylphosphine)]palladium(II),

commonly known as PdCl(crotyl)Amphos. This air- and moisture-stable catalyst is effective

for a variety of cross-coupling reactions, including Suzuki-Miyaura and Buchwald-Hartwig

amination reactions.

Introduction
PdCl(crotyl)Amphos is a highly efficient palladium(II) precatalyst that, upon activation,

generates a monoligated Pd(0) species, which is the active catalyst in many cross-coupling

reactions. The Amphos ligand, a bulky and electron-rich biarylmonophosphine, facilitates high

catalytic activity and provides stability. The crotyl group allows for easy activation of the

precatalyst. This combination makes PdCl(crotyl)Amphos a versatile and reliable catalyst for

forming carbon-carbon and carbon-nitrogen bonds, which are crucial transformations in

pharmaceutical and materials science research.

Recommended Catalyst Loading
The optimal catalyst loading for PdCl(crotyl)Amphos is dependent on the specific substrates,

reaction temperature, and desired reaction time. Generally, catalyst loadings in the range of

0.25 mol% to 2 mol% are effective for most applications. For highly reactive substrates, the

loading can sometimes be reduced further, while more challenging couplings may require a
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higher loading. It is always recommended to perform a small-scale optimization to determine

the ideal catalyst loading for a new transformation.

Data Presentation: Catalyst Loading in Cross-Coupling
Reactions

Reaction Type
Catalyst
Loading
(mol%)

Substrate
Scope

Typical Yields Notes

Suzuki-Miyaura

Coupling
1.0 - 2.0

Aryl/heteroaryl

chlorides and

bromides with

aryl/heteroaryl

boronic acids.

75-95%

A 1 mol% loading

is a good starting

point for many

substrates.[1]

Buchwald-

Hartwig

Amination

0.25 - 1.5

Aryl/heteroaryl

chlorides and

bromides with

primary and

secondary

amines.

80-98%

Lower catalyst

loadings (e.g.,

0.25 mol%) can

be effective,

particularly with

more electron-

rich aryl halides.

[2]

General

Recommendatio

n

0.5 - 1.5

Broad

applicability in C-

C and C-N bond

formation.

Good to

Excellent

Optimization is

recommended

for specific

applications to

minimize catalyst

cost and residual

palladium in the

product.

Experimental Protocols
Protocol 1: Suzuki-Miyaura Coupling of a Heteroaryl
Chloride
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This protocol is adapted from a procedure using a similar Amphos-ligated palladium catalyst

and provides a general guideline for using PdCl(crotyl)Amphos in Suzuki-Miyaura reactions.

[1]

Reaction: Coupling of 3-amino-2-chloropyridine with 2-methylphenylboronic acid.

Materials:

PdCl(crotyl)Amphos

3-Amino-2-chloropyridine

2-Methylphenylboronic acid

Potassium carbonate (K₂CO₃)

Toluene

Deionized water

Reaction vessel (e.g., Schlenk tube)

Magnetic stirrer and stir bar

Nitrogen or Argon source

Procedure:

To a reaction vessel, add 3-amino-2-chloropyridine (1.0 eq.), 2-methylphenylboronic acid

(1.2 eq.), and potassium carbonate (1.5 eq.).

Add PdCl(crotyl)Amphos (1.0 mol%).

Place the vessel under an inert atmosphere (Nitrogen or Argon).

Add toluene (to make a 0.3 M solution with respect to the limiting reagent) and deionized

water (10% v/v of toluene).

Stir the reaction mixture at 90 °C for 5-12 hours.
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Monitor the reaction progress by TLC or GC-MS.

Upon completion, cool the reaction to room temperature.

Add water and extract the product with ethyl acetate.

Wash the organic layer with brine, dry over anhydrous sodium sulfate, filter, and concentrate

under reduced pressure.

Purify the crude product by silica gel column chromatography.

Protocol 2: Buchwald-Hartwig Amination of an Aryl
Bromide
This protocol provides a general procedure for the amination of aryl halides using

PdCl(crotyl)Amphos.

Reaction: Coupling of 4-bromotoluene with morpholine.

Materials:

PdCl(crotyl)Amphos

4-Bromotoluene

Morpholine

Sodium tert-butoxide (NaOtBu)

Toluene

Reaction vessel (e.g., Schlenk tube)

Magnetic stirrer and stir bar

Nitrogen or Argon source

Procedure:
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In a glovebox or under a stream of inert gas, add sodium tert-butoxide (1.4 eq.) and

PdCl(crotyl)Amphos (0.5 mol%) to a reaction vessel.

Add toluene (to make a 0.5 M solution with respect to the limiting reagent).

Add 4-bromotoluene (1.0 eq.) and morpholine (1.2 eq.).

Seal the vessel and heat the reaction mixture to 100 °C with vigorous stirring for 4-12 hours.

Monitor the reaction progress by TLC or GC-MS.

After completion, cool the reaction to room temperature.

Quench the reaction with water and extract the product with an organic solvent such as ethyl

acetate or dichloromethane.

Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, filter, and

concentrate.

Purify the product by column chromatography or distillation.

Visualizations
Experimental Workflow
Caption: General experimental workflow for cross-coupling reactions.

Catalytic Cycle of Palladium-Catalyzed Cross-Coupling
Caption: Simplified catalytic cycle for cross-coupling reactions.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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